N-(4,6-dimethylpyrimidin-2-yl)-4-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzenesulfonamide

• IUPAC Name: N-(4,6-dimethylpyrimidin-2-yl)-4-[(1-methyl-2,5-dioxopyrrol-3-yl)amino]benzenesulfonamide
• InChI: InChI=1S/C17H17N5O4S/c1-10-8-11(2)19-17(18-10)21-27(25,26)13-6-4-12(5-7-13)20-14-9-15(23)22(3)16(14)24/h4-9,20H,1-3H3,(H,18,19,21)
• InChI Key: USNURVYPAUEEDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC3=CC(=O)N(C3=O)C)C
• Molecular Formula: C17H17N5O4S
• Molecular Weight: 387.4 g/mol

Description

N-(4,6-dimethylpyrimidin-2-yl)-4-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzenesulfonamide is a useful research compound. Its molecular formula is C17H17N5O4S and its molecular weight is 387.41. The purity is usually 95%.
BenchChem offers high-quality N-(4,6-dimethylpyrimidin-2-yl)-4-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4,6-dimethylpyrimidin-2-yl)-4-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Structural Studies

• Development of Novel Pyrrolopyrimidine Derivatives : Researchers synthesized novel derivatives of pyrrolo[2,3-d]pyrimidine and pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine, indicating the versatility of the compound in creating scaffolds with potential bioactivity. These compounds were evaluated against bacterial and fungal strains, showing promising results in some derivatives (Hassan et al., 2009).
• Investigation of Hydrogen-bond Effect and Molecular Structure : A comprehensive study involving both theoretical and experimental approaches analyzed the structural aspects of similar compounds, focusing on hydrogen bonding, electronic structures, and quantum chemical calculations, which are vital for understanding the compound's interactions at the molecular level (Mansour & Ghani, 2013).

Biological Applications and Activities

• Antimicrobial Activity Studies : A study on the synthesis and characterization of heterocyclic compounds incorporating a sulfamido moiety demonstrated significant antimicrobial activity, showcasing the potential of these compounds in medical applications (Nunna et al., 2014).
• Adenosine Receptor Antagonism : Another research identified a series of pyrrolopyrimidin-6-yl benzenesulfonamides as potent A2B adenosine receptor antagonists. This highlights the compound's relevance in developing therapeutic agents targeting adenosine receptors (Esteve et al., 2006).